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Compound of Interest

Compound Name: 8-Pentadecanone

Cat. No.: B147388

While direct, established applications of 8-pentadecanone in materials science are not
extensively documented in current literature, its unique chemical structure as a long-chain
aliphatic ketone suggests potential utility in several areas of materials research and
development. This document provides a detailed overview of its chemical properties, synthesis
protocols, and speculative applications to guide researchers and scientists in exploring its
potential.

Chemical and Physical Properties

8-Pentadecanone, also known as diheptyl ketone or caprylone, is a symmetrical 15-carbon
ketone.[1][2] Its long alkyl chains and central carbonyl group impart properties that could be of
interest in polymer science and surface chemistry. A summary of its key properties is presented
in Table 1.
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Property Value Reference
Molecular Formula Ci5H300 [21[3114]
Molecular Weight 226.40 g/mol [11[31[5]
CAS Number 818-23-5 [2][5]
Appearance No.t specified, likely a waxy

solid at RT
Melting Point 40-44 °C [6]
Boiling Point Not specified [1]

N Insoluble in water (0.4683
Solubility 3 [5]
mg/L @ 25 °C est.)

Diheptyl ketone, Caprylone, 8-
Synonyms [11[2][3]
Oxopentadecane

Table 1. Physicochemical Properties of 8-Pentadecanone

Synthesis of 8-Pentadecanone

The synthesis of long-chain ketones like 8-pentadecanone can be achieved through various
methods. For researchers interested in producing this compound for experimental purposes,
two potential synthetic routes are outlined below.

A primary route for synthesizing symmetric ketones involves the ketonic condensation of two
carboxylic acid molecules.[7] This method is a classic approach to forming ketones.

Experimental Protocol:

e Reaction Setup: In a reaction vessel, combine a suitable carboxylic acid precursor (e.g.,
octanoic acid) with a catalyst, such as a metal oxide (e.g., thorium dioxide, although less
common now due to radioactivity, or manganese(lV) oxide on a support).

o Heating: Heat the mixture to a high temperature (typically 300-400 °C) to induce
decarboxylative coupling.
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 Purification: The crude product is then cooled and purified, typically by distillation or
recrystallization, to isolate the 8-pentadecanone.

The oxidation of a secondary alcohol is a common and effective method for ketone synthesis.
Experimental Protocol:
» Starting Material: Begin with the corresponding secondary alcohol, 8-pentadecanol.

o Oxidizing Agent: Dissolve the alcohol in a suitable organic solvent (e.g., acetone). Add a
solution of an oxidizing agent, such as Jones reagent (chromium trioxide in sulfuric acid) or a
milder alternative like pyridinium chlorochromate (PCC), dropwise to the alcohol solution
while stirring.

» Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).
o Workup: Once the reaction is complete, quench the excess oxidizing agent.

o Extraction and Purification: Extract the product into an organic solvent, wash the organic
layer, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate it under reduced
pressure. The crude product can then be purified by column chromatography or distillation.

Below are diagrams illustrating the logical workflows for these synthetic routes.
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Caption: Workflow for the synthesis of 8-pentadecanone via ketonic condensation.
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Caption: Workflow for the synthesis of 8-pentadecanone via oxidation of 8-pentadecanol.

Potential Applications in Materials Science
(Speculative)

Based on its chemical structure, 8-pentadecanone could be investigated for the following
applications in materials science:

 Plasticizer for Polymers: The long, non-polar alkyl chains of 8-pentadecanone could allow it
to act as a plasticizer for certain polymers. By inserting themselves between polymer chains,
such molecules can increase flexibility and reduce brittleness. Its relatively high molecular
weight and potential for crystallinity at room temperature would be key factors to investigate.

o Component in Phase Change Materials (PCMs): With a melting point in the range of 40-44
°C, 8-pentadecanone falls within a useful temperature range for thermal energy storage
applications, such as in smart textiles or building materials. Its suitability would depend on its
enthalpy of fusion and thermal stability.

o Surface Modifier and Coating Additive: The hydrophobic nature of the long alkyl chains could
make 8-pentadecanone a candidate for modifying the surface properties of materials. It
could potentially be used as an additive in coatings to enhance water repellency or as a
lubricant.
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o Precursor for Novel Monomers: The central carbonyl group offers a reactive site for further
chemical modifications. 8-Pentadecanone could serve as a starting material for the
synthesis of more complex monomers for specialty polymers. For example, reactions at the
alpha-carbons or conversion of the ketone to other functional groups could yield difunctional
molecules suitable for polymerization.

Conclusion

While 8-pentadecanone is a known chemical compound, its direct application in materials
science is not yet established.[7] Its properties, particularly its long aliphatic chains and melting
point, suggest several promising avenues for future research. The synthesis protocols provided
herein offer a starting point for researchers to produce this compound for further investigation
into its potential as a plasticizer, a component in phase change materials, a surface modifier, or
a synthetic precursor for new materials. Further experimental validation is required to
substantiate these speculative applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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